Cas no 344282-85-5 (5-(3-Chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine)

• Product Name: 5-(3-Chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine
• CAS No: 344282-85-5
• MF: C₁₇H₁₁Cl₃N₂S
• MW: 381.706639528275
• CID: 5711114
• PubChem ID: 3841773
• Update Time: 2023-10-31

5-(3-Chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine
• 5-(3-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
• 5-(3-chlorophenyl)-2-(3,4-dichlorobenzylthio)pyrimidine
• 5-(3-Chlorophenyl)-2-pyrimidinyl3,4-dichlorobenzyl sulfide
• Bionet1_001512
• HMS572H14
• 5-(3-Chlorophenyl)-2-((3,4-dichlorobenzyl)thio)pyrimidine
• AKOS005098185
• 344282-85-5
• 7J-669S
• 5-(3-chlorophenyl)-2-[(3,4-dichlorophenyl)methylsulfanyl]pyrimidine
• 5-(3-Chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine

• Inchi： 1S/C17H11Cl3N2S/c18-14-3-1-2-12(7-14)13-8-21-17(22-9-13)23-10-11-4-5-15(19)16(20)6-11/h1-9H,10H2
• InChI Key： AKDFNBIJPFGZBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1N=CC(=CN=1)C1C=CC=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 379.970853g/mol
• Monoisotopic Mass: 379.970853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 51.1Ų